Cas no 2229412-88-6 (2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan)

• Product Name: 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan
• CAS No: 2229412-88-6
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 6056759
• PubChem ID: 165671206
• Update Time: 2025-06-13

2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan
• 2229412-88-6
• EN300-1751628

• Inchi： 1S/C16H14O/c1-3-16(10-11-16)15-9-8-14(17-15)13-6-4-12(2)5-7-13/h1,4-9H,10-11H2,2H3
• InChI Key： DORSOOQRXJAFDM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 222.104465066g/mol
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan

Recent Advances in the Study of 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan (CAS: 2229412-88-6)

The compound 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan (CAS: 2229412-88-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the successful synthesis of 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan through a series of optimized catalytic reactions, which have improved both yield and purity. The compound's structural complexity, characterized by the presence of an ethynylcyclopropyl group and a furan ring, has been identified as a key factor in its interaction with biological targets. Computational modeling studies suggest that the compound exhibits high binding affinity to specific protein targets, making it a promising candidate for further pharmacological investigation.

In vitro studies have demonstrated that 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan exhibits notable activity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that the compound may function by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data suggest potential anti-inflammatory properties, which could expand its therapeutic utility beyond oncology.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these characteristics while retaining the compound's biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved drug-like properties.

In conclusion, 2-(1-ethynylcyclopropyl)-5-(4-methylphenyl)furan represents a compelling area of research in medicinal chemistry. Its unique structure and promising biological activity underscore its potential as a lead compound for the development of novel therapeutics. Future studies will need to address the current limitations and explore its full therapeutic potential in preclinical and clinical settings.